Cas no 852139-22-1 (N-(1,2-dimethyl-1H-indol-5-yl)methyl-4-methylbenzene-1-sulfonamide)
N-(1,2-dimethyl-1H-indol-5-yl)methyl-4-methylbenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-(1,2-dimethyl-1H-indol-5-yl)methyl-4-methylbenzene-1-sulfonamide
- N-((1,2-dimethyl-1H-indol-5-yl)methyl)-4-methylbenzenesulfonamide
- Benzenesulfonamide, N-[(1,2-dimethyl-1H-indol-5-yl)methyl]-4-methyl-
- SR-01000130144
- IDI1_009392
- N-[(1,2-dimethyl-1H-indol-5-yl)methyl]-4-methylbenzene-1-sulfonamide
- CHEMBL1526969
- KSC-412-014-
- SR-01000130144-1
- F0651-0392
- N-[(1,2-dimethylindol-5-yl)methyl]-4-methylbenzenesulfonamide
- AKOS024592088
- 852139-22-1
- HMS1420F07
- HMS2244B13
- IFLab1_002933
- KUC114169N
- SMR000127189
- MLS000529662
-
- Inchi: 1S/C18H20N2O2S/c1-13-4-7-17(8-5-13)23(21,22)19-12-15-6-9-18-16(11-15)10-14(2)20(18)3/h4-11,19H,12H2,1-3H3
- InChI Key: GCRLXZWGHFPRMT-UHFFFAOYSA-N
- SMILES: C1(S(NCC2C=CC3=C(C=2)C=C(C)N3C)(=O)=O)=CC=C(C)C=C1
Computed Properties
- Exact Mass: 328.12454906g/mol
- Monoisotopic Mass: 328.12454906g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 494
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 59.5Ų
Experimental Properties
- Density: 1.21±0.1 g/cm3(Predicted)
- Boiling Point: 531.0±60.0 °C(Predicted)
- pka: 11.04±0.50(Predicted)
N-(1,2-dimethyl-1H-indol-5-yl)methyl-4-methylbenzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0651-0392-2μmol |
N-[(1,2-dimethyl-1H-indol-5-yl)methyl]-4-methylbenzene-1-sulfonamide |
852139-22-1 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0651-0392-5μmol |
N-[(1,2-dimethyl-1H-indol-5-yl)methyl]-4-methylbenzene-1-sulfonamide |
852139-22-1 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0651-0392-10μmol |
N-[(1,2-dimethyl-1H-indol-5-yl)methyl]-4-methylbenzene-1-sulfonamide |
852139-22-1 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0651-0392-20μmol |
N-[(1,2-dimethyl-1H-indol-5-yl)methyl]-4-methylbenzene-1-sulfonamide |
852139-22-1 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0651-0392-1mg |
N-[(1,2-dimethyl-1H-indol-5-yl)methyl]-4-methylbenzene-1-sulfonamide |
852139-22-1 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0651-0392-2mg |
N-[(1,2-dimethyl-1H-indol-5-yl)methyl]-4-methylbenzene-1-sulfonamide |
852139-22-1 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0651-0392-3mg |
N-[(1,2-dimethyl-1H-indol-5-yl)methyl]-4-methylbenzene-1-sulfonamide |
852139-22-1 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0651-0392-4mg |
N-[(1,2-dimethyl-1H-indol-5-yl)methyl]-4-methylbenzene-1-sulfonamide |
852139-22-1 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0651-0392-5mg |
N-[(1,2-dimethyl-1H-indol-5-yl)methyl]-4-methylbenzene-1-sulfonamide |
852139-22-1 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0651-0392-10mg |
N-[(1,2-dimethyl-1H-indol-5-yl)methyl]-4-methylbenzene-1-sulfonamide |
852139-22-1 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(1,2-dimethyl-1H-indol-5-yl)methyl-4-methylbenzene-1-sulfonamide Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on N-(1,2-dimethyl-1H-indol-5-yl)methyl-4-methylbenzene-1-sulfonamide
Introduction to N-(1,2-dimethyl-1H-indol-5-yl)methyl-4-methylbenzene-1-sulfonamide (CAS No. 852139-22-1)
N-(1,2-dimethyl-1H-indol-5-yl)methyl-4-methylbenzene-1-sulfonamide (CAS No. 852139-22-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, represents a promising candidate for further exploration in drug discovery and development. Its unique chemical properties and potential biological activities make it a subject of intense interest among researchers.
The molecular structure of N-(1,2-dimethyl-1H-indol-5-yl)methyl-4-methylbenzene-1-sulfonamide incorporates several key functional groups that contribute to its reactivity and biological significance. The indole moiety, specifically the 1,2-dimethyl-1H-indol-5-yl group, is known for its presence in various bioactive natural products and pharmaceutical agents. This moiety has been extensively studied for its potential role in modulating biological pathways, particularly those involving neurotransmitter systems and inflammatory responses.
The sulfonamide group in the compound's name, 4-methylbenzene-1-sulfonamide, is another critical feature that enhances its pharmacological profile. Sulfonamides are well-documented for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticonvulsant properties. The presence of the methyl group at the 4-position of the benzene ring further fine-tunes the electronic properties of the molecule, potentially influencing its interactions with biological targets.
In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from indole and sulfonamide scaffolds. These compounds have shown promise in preclinical studies as potential treatments for a variety of diseases, including neurological disorders, cancer, and autoimmune conditions. The structural features of N-(1,2-dimethyl-1H-indol-5-yl)methyl-4-methylbenzene-1-sulfonamide align well with these trends, making it a compelling candidate for further investigation.
The synthesis of N-(1,2-dimethyl-1H-indol-5-yl)methyl-4-methylbenzene-1-sulfonamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The indole derivative is typically synthesized through cyclization reactions involving appropriate precursors. Subsequent functionalization steps introduce the sulfonamide group, often through nucleophilic substitution or condensation reactions. The final product is then purified to ensure high chemical purity before being subjected to biological testing.
Biological activity assays have begun to reveal the potential therapeutic applications of N-(1,2-dimethyl-1H-indol-5-yl)methyl-4-methylbenzene-1-sulfonamide. Initial studies have demonstrated promising results in modulating certain enzymatic pathways and receptor interactions relevant to neurological disorders. The compound's ability to interact with specific targets suggests that it may have therapeutic benefits in conditions such as depression, anxiety, and neurodegenerative diseases. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties.
The pharmaceutical industry is increasingly recognizing the importance of structurally diverse compounds in drug discovery. N-(1,2-dimethyl-1H-indol-5y]yl)methl-4-methy-lsulfonamide
In conclusion, N-(1,2-dimethyl-1H-indol-5y]yl)methl-4-methy-lsulfonamide
852139-22-1 (N-(1,2-dimethyl-1H-indol-5-yl)methyl-4-methylbenzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)